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Compound of Interest

Compound Name: 3-Acryloxypropyltrichlorosilane

CAS No.: 38595-89-0

Cat. No.: B1588425

Get Quote

Surface Functionalization & Molecular Architectures

Executive Summary
3-Acryloxypropyltrichlorosilane (CAS: 38595-89-0) is a high-reactivity bifunctional

organosilane used to introduce acrylate functionality onto inorganic substrates (silica, glass,

ceramics).[1][2] Unlike its methacrylic or alkoxy analogs, the trichlorosilane headgroup provides

rapid, autocatalytic anchoring to surface hydroxyls, while the acrylate tail offers fast UV-

polymerization kinetics.

This guide details the physicochemical profile, reaction mechanics, and a self-validating

protocol for generating high-density self-assembled monolayers (SAMs).

Part 1: Physicochemical Profile[1][3]
The molecular weight of 3-Acryloxypropyltrichlorosilane is 247.58 g/mol .[1][3]

While the scalar value is necessary for stoichiometric calculations, the implication of this mass

in surface chemistry is the calculation of Specific Wetting Surface Area (WS). For
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trichlorosilanes, the theoretical minimum coverage is approximately 310–350 m²/g, assuming a

monolayer deposition.

Key Data Table[1][2][5]
Property Value Technical Context

Molecular Weight 247.58 g/mol

Basis for molar concentration

(typically 1–5 mM for

monolayers).

Molecular Formula
Contains 3 hydrolyzable

chloride groups.

CAS Number 38595-89-0
Distinct from the Methacryloxy

analog (CAS 2530-85-0).

Density 1.260 g/mL

Essential for volumetric

dispensing in anhydrous

workflows.

Boiling Point 68°C @ 0.4 mmHg

High volatility under vacuum;

requires careful handling to

prevent evaporation during

low-pressure CVD.

Hydrolytic Stability Extremely Low
Reacts violently with moisture

to release HCl.

Part 2: Mechanistic Action
The Trichlorosilane Advantage
Researchers often choose trichlorosilanes over trialkoxysilanes (e.g., trimethoxy) for two

reasons:

Reactivity: The Si-Cl bond energy (approx. 400 kJ/mol) is susceptible to rapid hydrolysis by

trace surface water, generating silanols (

) and Hydrochloric Acid (HCl). The HCl byproduct acts as an autocatalyst, accelerating the
condensation rate significantly compared to neutral alkoxy hydrolysis.
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Monolayer Density: Trichlorosilanes form denser, more ordered SAMs due to effective

vertical polymerization and cross-linking at the interface.

Reaction Pathway Visualization
The following diagram illustrates the transformation from the precursor to a covalently bonded

surface network.
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Figure 1: Mechanistic pathway of trichlorosilane deposition. Note the generation of HCl, which

necessitates acid-resistant substrates.

Part 3: Experimental Protocol (Liquid Phase)
The "Self-Validating" Workflow
Critical Warning: Unlike alkoxysilanes, do not add water or acetic acid to the reaction mix. The

reaction relies strictly on adsorbed surface moisture. If the solution turns cloudy (Tyndall effect)

immediately upon mixing, the solvent was not anhydrous, and the silane has polymerized in the

bulk phase (failure).

Materials
Silane: 3-Acryloxypropyltrichlorosilane (Store at 2–8°C, inert gas).

Solvent: Anhydrous Toluene or n-Hexane (<50 ppm water).

Substrate: Piranha-cleaned Silicon or Glass (rich in -OH groups).

Step-by-Step Methodology
Substrate Pre-Treatment (Activation)

Clean substrate with Piranha solution (
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3:1) for 30 mins to maximize surface hydroxyl density.

Validation: Surface should be fully hydrophilic (Contact angle < 5°).

Dry under nitrogen stream. Do not bake immediately before silanization (you need the

trace adsorbed water layer).

Reaction Setup (Inert Atmosphere)

Prepare a 1–2 mM solution of silane in anhydrous toluene inside a glovebox or under a

nitrogen blanket.

Calculation: For 100 mL toluene, add ~25 µL of silane (Density 1.26 g/mL).

Deposition

Immerse substrate in the solution for 15–60 minutes at room temperature.

Mechanism: The silane diffuses to the surface, hydrolyzes with surface water, and

anchors.

Washing (Critical Step)

Remove substrate and rinse sequentially: Toluene

Ethanol

Water.

Why: Toluene removes unreacted silane. Ethanol/Water removes physically adsorbed

silane oligomers that are not covalently bonded.

Curing

Bake at 110°C for 15–30 minutes.

Why: This drives the condensation reaction (

), converting hydrogen bonds to covalent bonds.
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Workflow Diagram
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Figure 2: Operational workflow for anhydrous silanization. The clarity check is the primary

failure control point.
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Part 4: Applications in Drug Development &
Biomaterials
The acrylate tail (

) provided by this molecule is distinct from methacrylate tails due to its faster polymerization
kinetics, making it ideal for rapid-cure systems.

Hydrogel Anchoring for Cell Culture
In "Lab-on-a-Chip" devices, researchers use this silane to covalently bond polyacrylamide or

PEG-diacrylate hydrogels to glass slides.

Benefit: Prevents hydrogel delamination during swelling/drug perfusion studies.

Mechanism: The surface acrylate groups participate in the free-radical polymerization of the

bulk hydrogel, creating a seamless interface.

UV-Curable Dental Composites
Used to treat silica fillers in resin composites.

Benefit: Improves the stress transfer between the inorganic filler and the organic resin

matrix.

Stability: The trichlorosilane linkage is more resistant to hydrolytic degradation in the oral

environment compared to mono-alkoxy alternatives.

Part 5: Handling & Stability
Corrosivity: This compound releases Hydrochloric Acid (HCl) upon contact with moisture. It

will corrode metal needles and damage acid-sensitive substrates (e.g., certain oxides like

ITO or Aluminum can be etched by the HCl byproduct).

Storage: Must be stored under Nitrogen or Argon at 2–8°C.

Visual Indicator of Degradation: If the liquid in the bottle appears viscous or has white

particulates, the silane has polymerized (formed siloxanes) and is no longer reactive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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